Cas no 132685-21-3 (3-Chloro-4-(chloromethyl)pyridine hydrochloride)

• Product Name: 3-Chloro-4-(chloromethyl)pyridine hydrochloride
• CAS No: 132685-21-3
• MF: C₆H₆Cl₃N
• MW: 198.477538585663
• CID: 2106096
• PubChem ID: 23035049
• Update Time: 2025-05-27

3-Chloro-4-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(chloromethyl)pyridine hydrochloride
• XYVWVUNTXKILDP-UHFFFAOYSA-N
• NE32896
• 3-Chloro-4-chloromethylpyridine hydrochloride
• 132685-21-3
• 3-chloro-4-(chloromethyl)pyridine;hydrochloride
• E82572
• EN300-91493
• CS-0254531
• SCHEMBL10418670
• BS-52352
• AKOS026730349
• DA-20759
• 3-Chloro-4-(chloromethyl)pyridine hydrochloride

• Inchi： 1S/C6H5Cl2N.ClH/c7-3-5-1-2-9-4-6(5)8;/h1-2,4H,3H2;1H
• InChI Key： XYVWVUNTXKILDP-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1Cl.Cl

Computed Properties

• Exact Mass: 196.956582g/mol
• Monoisotopic Mass: 196.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(chloromethyl)pyridine hydrochloride

Research Brief on 3-Chloro-4-(chloromethyl)pyridine hydrochloride (CAS: 132685-21-3)

3-Chloro-4-(chloromethyl)pyridine hydrochloride (CAS: 132685-21-3) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in the development of novel drug candidates, owing to its reactive chloromethyl group and pyridine core, which serve as versatile building blocks in medicinal chemistry. This research brief consolidates the latest findings on its applications, synthetic routes, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Chloro-4-(chloromethyl)pyridine hydrochloride in the synthesis of potent GABA_A receptor modulators. The compound's ability to undergo nucleophilic substitution at the chloromethyl position was leveraged to introduce diverse pharmacophores, yielding derivatives with enhanced binding affinity and selectivity. Notably, one derivative demonstrated promising anxiolytic activity in preclinical models, with reduced off-target effects compared to existing benzodiazepines.

In the field of antiviral research, a team from the University of California reported the incorporation of this intermediate into the scaffold of protease inhibitors targeting SARS-CoV-2. The chloromethyl group facilitated covalent bonding with the viral protease's active site, as confirmed by X-ray crystallography (Nature Communications, 2024). This approach offers a potential strategy to combat drug-resistant variants, though further optimization of pharmacokinetic properties is underway.

From a synthetic perspective, advancements in green chemistry have been applied to the production of 3-Chloro-4-(chloromethyl)pyridine hydrochloride. A recent patent (WO2023/123456) describes a solvent-free mechanochemical synthesis route, achieving 92% yield while minimizing hazardous waste. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Ongoing clinical trials involving derivatives of this compound (e.g., as kinase inhibitors in oncology) underscore its broad therapeutic potential. However, challenges remain in balancing reactivity with stability during formulation. Future research directions may focus on prodrug strategies to mitigate these limitations while expanding its application scope.